Cas no 1429417-84-4 (4-((1-Methyl-4-nitro-1H-pyrazol-3-yl)oxy)benzaldehyde)
1429417-84-4 structure
Product Name:4-((1-Methyl-4-nitro-1H-pyrazol-3-yl)oxy)benzaldehyde
CAS No:1429417-84-4
MF:C11H9N3O4
MW:247.206862211227
CID:5746514
PubChem ID:90481017
Update Time:2023-11-11
4-((1-Methyl-4-nitro-1H-pyrazol-3-yl)oxy)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- DTXSID401200390
- AKOS024273343
- Benzaldehyde, 4-[(1-methyl-4-nitro-1H-pyrazol-3-yl)oxy]-
- 1429417-84-4
- STL584739
- 4-[(1-methyl-4-nitro-1H-pyrazol-3-yl)oxy]benzaldehyde
- 4-((1-Methyl-4-nitro-1H-pyrazol-3-yl)oxy)benzaldehyde
- 4-(1-methyl-4-nitropyrazol-3-yl)oxybenzaldehyde
- 4-(1-Methyl-4-nitro-1H-pyrazol-3-yloxy)-benzaldehyde
-
- Inchi: 1S/C11H9N3O4/c1-13-6-10(14(16)17)11(12-13)18-9-4-2-8(7-15)3-5-9/h2-7H,1H3
- InChI Key: DTSYNZSPTZAHGY-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C=O)=CC=1)C1C(=CN(C)N=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 247.05930578g/mol
- Monoisotopic Mass: 247.05930578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 89.9Ų
Experimental Properties
- Density: 1.40±0.1 g/cm3(Predicted)
- Boiling Point: 415.3±40.0 °C(Predicted)
- pka: -3.61±0.10(Predicted)
4-((1-Methyl-4-nitro-1H-pyrazol-3-yl)oxy)benzaldehyde Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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